Cas no 1029776-51-9 (butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

• Product Name: butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• CAS No: 1029776-51-9
• MF: C₂₀H₁₈FNO₃
• MW: 339.36022901535
• CID: 5382270
• Update Time: 2025-08-05

butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• KMATVJQLVDBWJL-UHFFFAOYSA-N
• butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• Inchi： 1S/C20H18FNO3/c1-2-3-12-25-20(24)18-13-22(15-10-8-14(21)9-11-15)19(23)17-7-5-4-6-16(17)18/h4-11,13H,2-3,12H2,1H3
• InChI Key： KMATVJQLVDBWJL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(OCCCC)=O)=CN1C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Comprehensive Overview of Butyl 2-(4-Fluorophenyl)-1-Oxo-1,2-Dihydroisoquinoline-4-Carboxylate (CAS No. 1029776-51-9)

Butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 1029776-51-9) is a fluorinated isoquinoline derivative with significant potential in pharmaceutical and material science applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and structural versatility. The presence of a fluorophenyl group and a carboxylate ester moiety in its structure makes it a valuable intermediate for drug discovery and organic synthesis.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in medicinal chemistry. Researchers are particularly interested in CAS No. 1029776-51-9 for its potential role in developing kinase inhibitors and anti-inflammatory agents. The compound's unique structure allows it to interact with specific biological targets, making it a candidate for treating conditions like autoimmune diseases and cancer.

The synthesis of butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate involves multi-step organic reactions, including cyclization and esterification. Its isoquinoline core is a privileged scaffold in drug design, often associated with compounds exhibiting antimicrobial and antioxidant properties. This has led to increased interest in its derivatives for neuroprotective applications, aligning with current trends in neurodegenerative disease research.

From a material science perspective, this compound's fluorine-substituted aromatic system contributes to its stability and electronic properties, making it useful in organic electronics and photovoltaic materials. Its potential in OLEDs (Organic Light-Emitting Diodes) and sensors is being explored, as fluorine atoms can fine-tune emission spectra and improve device performance.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 1029776-51-9. Researchers are investigating solvent-free synthesis methods and catalytic processes to produce this compound more sustainably. This aligns with the growing emphasis on eco-friendly chemical production and reduced waste generation in the industry.

Analytical characterization of butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm its structural integrity and purity, which are critical for pharmaceutical applications. The compound's logP value and solubility profile are also studied to predict its ADME (Absorption, Distribution, Metabolism, Excretion) properties.

In the context of intellectual property, several patents mention derivatives of this compound for various therapeutic uses. However, its exact mechanism of action and clinical potential remain areas of active investigation. The 4-fluorophenyl substitution pattern is particularly noteworthy, as it often enhances target binding affinity while maintaining favorable toxicological profiles.

For researchers working with CAS No. 1029776-51-9, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain its stability. The compound's structure-activity relationships continue to be explored through molecular modeling and in vitro assays, contributing to the broader understanding of fluorinated heterocycles in drug design.

As the pharmaceutical industry increasingly focuses on precision medicine and targeted therapies, compounds like butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate gain prominence. Its modular structure allows for structure-activity optimization, making it a versatile building block for combinatorial chemistry approaches. Future research may explore its prodrug derivatives or nanocarrier formulations to enhance delivery efficiency.

The global market for specialty chemicals like this compound is expanding, driven by demand from both academic research and industrial R&D. Suppliers often provide it in various pack sizes and purity grades to meet different experimental needs. Proper analytical documentation and regulatory compliance are crucial aspects of its commercialization.

In summary, butyl 2-(4-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 1029776-51-9) represents an important class of fluorinated isoquinolines with multifaceted applications. Its study contributes to advancements in drug discovery, material science, and sustainable chemistry, addressing some of the most pressing challenges in modern science and technology.